2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95%
Overview
Description
2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid (2-DCFBA) is a fluorinated derivative of benzoic acid and is widely used in scientific research. It is a versatile compound that has been used in a variety of applications, including organic synthesis, drug discovery, and biochemistry. This review will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-DCFBA.
Mechanism of Action
The mechanism of action of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes, such as COX-2. It is believed that 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% binds to the active site of COX-2, which prevents the enzyme from catalyzing the conversion of arachidonic acid to prostaglandin H2. By blocking the activity of COX-2, 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% may reduce inflammation and pain.
Biochemical and Physiological Effects
2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as COX-2, and to reduce inflammation and pain. Additionally, it has been found to have antioxidant, anti-inflammatory, and anti-cancer properties. Finally, it has been found to have neuroprotective effects and may be useful in the treatment of Alzheimer’s disease and other neurological disorders.
Advantages and Limitations for Lab Experiments
2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive and easily accessible compound, and it has a wide range of applications. Additionally, it is a relatively stable compound, which makes it suitable for use in a variety of experiments. However, it is important to note that 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% is a powerful inhibitor of certain enzymes, and it should be used with caution in experiments that involve these enzymes.
Future Directions
The potential applications of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% are still being explored. Future research may focus on the use of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% as a potential therapeutic agent for the treatment of inflammatory and neurological disorders. Additionally, further research may be conducted to better understand the mechanism of action of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% and to identify other potential applications. Finally, further research may be conducted to identify other compounds that may be used in combination with 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% for therapeutic or research purposes.
Synthesis Methods
The synthesis of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% is achieved through a two-step process. First, the benzyl bromide is reacted with 2-chloro-5-fluorobenzoic acid to form the desired product. The reaction is then followed by a catalytic hydrogenation to yield the desired 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95%. The reaction is typically carried out in a solvent such as toluene or xylene, and a base such as sodium hydroxide or potassium hydroxide is used to facilitate the reaction.
Scientific Research Applications
2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis to prepare other compounds, such as the anti-inflammatory drug diclofenac. It has also been used in drug discovery, as it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2). Additionally, it has been used to study the biochemical and physiological effects of various compounds, as well as to study the mechanisms of action of various drugs.
properties
IUPAC Name |
5-(2-carboxy-4-fluorophenyl)benzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9FO6/c16-10-1-2-11(12(6-10)15(21)22)7-3-8(13(17)18)5-9(4-7)14(19)20/h1-6H,(H,17,18)(H,19,20)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVEBTJIOHIZXIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C(=O)O)C2=CC(=CC(=C2)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9FO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90691880 |
Source
|
| Record name | 4-Fluoro[1,1'-biphenyl]-2,3',5'-tricarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90691880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid | |
CAS RN |
1261893-77-9 |
Source
|
| Record name | 4-Fluoro[1,1'-biphenyl]-2,3',5'-tricarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90691880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
